Cas no 1805991-21-2 (3-(Difluoromethyl)-6-hydroxy-4-methoxypyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-4-methoxypyridine-2-carboxaldehyde
• CAS No: 1805991-21-2
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4888036
• Update Time: 2025-06-08

3-(Difluoromethyl)-6-hydroxy-4-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-4-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2NO3/c1-14-5-2-6(13)11-4(3-12)7(5)8(9)10/h2-3,8H,1H3,(H,11,13)
• InChI Key： LNYQDIYMJXFHIO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)NC(C=C1OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: -0.3
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-(Difluoromethyl)-6-hydroxy-4-methoxypyridine-2-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-6-hydroxy-4-methoxypyridine-2-carboxaldehyde (CAS No. 1805991-21-2)

The compound 3-(Difluoromethyl)-6-hydroxy-4-methoxypyridine-2-carboxaldehyde (CAS No. 1805991-21-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and pyridine-2-carboxaldehyde backbone, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the most searched questions related to this compound is: "What are the applications of 3-(Difluoromethyl)-6-hydroxy-4-methoxypyridine-2-carboxaldehyde in medicinal chemistry?" The answer lies in its versatile reactivity. The hydroxy and methoxy groups provide sites for further functionalization, while the carboxaldehyde moiety serves as a key building block for condensation reactions. This makes it a prime candidate for constructing heterocyclic frameworks, which are prevalent in many FDA-approved drugs.

In the context of current trends, sustainability in chemical synthesis is a hot topic. The incorporation of fluorine atoms in organic compounds, as seen in this molecule, aligns with the growing demand for fluorinated pharmaceuticals due to their enhanced metabolic stability and bioavailability. A frequently searched term like "green synthesis of fluorinated pyridines" reflects this interest, and 3-(Difluoromethyl)-6-hydroxy-4-methoxypyridine-2-carboxaldehyde could play a role in such eco-friendly methodologies.

Another area of user interest is the compound's spectroscopic characterization. Queries such as "NMR data for CAS 1805991-21-2" or "IR peaks of difluoromethyl pyridine derivatives" are common among analytical chemists. The molecule's distinct 1H-NMR signals (e.g., the aldehyde proton around 10 ppm) and 19F-NMR shifts (due to the difluoromethyl group) serve as valuable fingerprints for quality control in industrial settings.

The agrochemical sector also shows keen interest in this compound, as evidenced by searches for "pyridine-based fungicides" or "difluoromethyl group in crop protection." The electron-withdrawing nature of the difluoromethyl moiety can enhance the biological activity of pesticidal agents, making 3-(Difluoromethyl)-6-hydroxy-4-methoxypyridine-2-carboxaldehyde a potential precursor for next-generation plant disease control solutions.

From a regulatory standpoint, the compound's non-hazardous profile (as per available safety data sheets) addresses another frequent query: "Is CAS 1805991-21-2 safe for laboratory use?" This characteristic, combined with its synthetic utility, positions it as a preferable choice over traditional aldehydes in multistep organic synthesis.

Emerging computational chemistry trends also highlight this molecule. Searches like "DFT studies on fluorinated pyridine aldehydes" indicate theoretical interest in its molecular electrostatic potential and HOMO-LUMO gaps, which are critical for understanding reactivity patterns. Such computational insights can accelerate its adoption in structure-activity relationship (SAR) studies.

In conclusion, 3-(Difluoromethyl)-6-hydroxy-4-methoxypyridine-2-carboxaldehyde represents a nexus of multiple research frontiers—from medicinal chemistry to sustainable agrochemicals. Its CAS No. 1805991-21-2 serves as a unique identifier for researchers navigating chemical databases, while its structural features continue to inspire innovations across applied sciences.